Cas no 2137748-23-1 (Propanamide, 2,2-dimethyl-N-[[tetrahydro-4-(methylamino)-2H-pyran-4-yl]methyl]-)

• Product Name: Propanamide, 2,2-dimethyl-N-[[tetrahydro-4-(methylamino)-2H-pyran-4-yl]methyl]-
• CAS No: 2137748-23-1
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 5278317
• Update Time: 2025-10-28

Propanamide, 2,2-dimethyl-N-[[tetrahydro-4-(methylamino)-2H-pyran-4-yl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Propanamide, 2,2-dimethyl-N-[[tetrahydro-4-(methylamino)-2H-pyran-4-yl]methyl]-

• Inchi： 1S/C12H24N2O2/c1-11(2,3)10(15)14-9-12(13-4)5-7-16-8-6-12/h13H,5-9H2,1-4H3,(H,14,15)
• InChI Key： SJXRTHSTGAFGFY-UHFFFAOYSA-N
• SMILES： C(NCC1(NC)CCOCC1)(=O)C(C)(C)C

Additional information on Propanamide, 2,2-dimethyl-N-[[tetrahydro-4-(methylamino)-2H-pyran-4-yl]methyl]-

Propanamide, 2,2-Dimethyl-N-[[Tetrahydro-4-(Methylamino)-2H-Pyran-4-Yl]Methyl]-

Propanamide, 2,2-Dimethyl-N-[[Tetrahydro-4-(Methylamino)-2H-Pyran-4-Yl]Methyl]- is a compound with the CAS number 2137748-23-1. This compound belongs to the class of amides and is characterized by its unique structural features, which include a propanamide backbone and a substituted tetrahydropyran ring. The molecule's structure is notable for its dimethyl substitution at the alpha position of the propanamide group and the presence of a methylamino group attached to the tetrahydropyran ring. These structural elements contribute to its potential biological activity and chemical reactivity.

The synthesis of Propanamide, 2,2-Dimethyl-N-[[Tetrahydro-4-(Methylamino)-2H-Pyran-4-Yl]Methyl]- involves a multi-step process that typically begins with the preparation of the tetrahydropyran derivative. The key steps in its synthesis include the formation of the tetrahydropyran ring through cyclization reactions, followed by functionalization to introduce the methylamino group. Subsequent steps involve the coupling of this intermediate with an appropriate propanamide derivative to form the final compound. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for synthesizing such complex molecules, making them more accessible for research and potential commercial applications.

Recent studies have highlighted the potential of Propanamide, 2,2-Dimethyl-N-[[Tetrahydro-4-(Methylamino)-2H-Pyran-4-Yl]Methyl]- as a bioactive compound. Research has shown that this compound exhibits interesting pharmacological properties, particularly in modulating cellular signaling pathways. For instance, it has been demonstrated to interact with specific G-protein coupled receptors (GPCRs), which are critical targets in drug discovery for various therapeutic areas such as neurodegenerative diseases and inflammation. The methylamino group on the tetrahydropyran ring plays a significant role in these interactions by enhancing receptor binding affinity.

In addition to its pharmacological activity, Propanamide, 2,2-Dimethyl-N-[[Tetrahydro-4-(Methylamino)-2H-Pyran-4-Yl]Methyl]- has been explored for its potential in materials science. Its unique structure makes it a candidate for use in polymer chemistry, where it can serve as a building block for constructing advanced materials with tailored properties. Recent research has focused on its ability to form self-assembled structures under specific conditions, which could be exploited for applications in nanotechnology and drug delivery systems.

The CAS number 2137748-23-1 is a critical identifier for this compound in scientific literature and regulatory databases. It ensures that researchers and regulatory bodies can accurately reference and track this compound across various studies and applications. The use of standardized identifiers like CAS numbers is essential for maintaining clarity and consistency in chemical nomenclature.

Looking ahead, ongoing research into Propanamide, 2,2-Dimethyl-N-[[Tetrahydro-4-(Methylamino)-2H-Pyran-4-Yl]Methyl]- is expected to uncover new insights into its biological activity and chemical versatility. Collaborative efforts between academic institutions and industry are likely to accelerate its development into practical applications. As our understanding of this compound deepens, it holds promise for contributing to advancements in both therapeutic development and materials innovation.